BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide on the GHS
Classification of Dimethyl Propylphosphonate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethyl propylphosphonate

Cat. No.: B118257

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Globally Harmonized System
(GHS) classification for Dimethyl propylphosphonate. The information is intended for
professionals in research, scientific, and drug development fields to ensure safe handling and
to understand the toxicological profile of this compound. This document summarizes key
hazard information, physical and chemical properties, and outlines the standardized
experimental protocols used to determine these classifications.

GHS Classification of Dimethyl Propylphosphonate

Dimethyl propylphosphonate is classified under the GHS with the following hazards, as
collated from various safety data sheets and chemical databases.[1][2][3]

Signal Word: Danger[1][2][3]

Pictograms:
Pictogram Description
wialt text Health Hazard
wialt text Exclamation Mark
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Hazard Statements:

Code Statement

Hazard Class

Causes serious eye irritation.

Serious eye damage/eye

H319
[11[3] irritation (Category 2)[1]
H360 May damage fertility or the Reproductive toxicity
unborn child.[1][3] (Category 1B)[1]
) Germ cell mutagenicity
H340 May cause genetic defects.[2]

(Category 1B)

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below, outlining

measures for prevention, response, storage, and disposal.[1][3]
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Category Code Statement

] Obtain special instructions
Prevention P201
before use.[3]

Do not handle until all safety
P202 precautions have been read

and understood.[3]

Obtain, read and follow all

P203 safety instructions before use.
[1]
Wash hands thoroughly after
P264 )
handling.[1][3]
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.[1][3]
IF IN EYES: Rinse cautiously
with water for several minutes.
Response P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[1][3]
IF exposed or concerned: Get
P308+P313 ] ) )
medical advice/attention.[3]
IF exposed or concerned, get
P318 _ _
medical advice.[1]
If eye irritation persists: Get
P337+P313 ) ) )
medical advice/attention.[3]
Storage P405 Store locked up.[1][3]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[1][3]
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Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Dimethyl
propylphosphonate.

Property Value

Molecular Formula C5H1303P[2]
Molecular Weight 152.13 g/mol [2]

CAS Number 18755-43-6[2]

Boiling Point 185°C at 760 mmHg[4]
Density 1.028 g/cm3[4]

Flash Point 80°C[4]

Vapor Pressure 0.975 mmHg at 25°C[4]
Refractive Index 1.396[4]

Experimental Protocols

While specific experimental reports for Dimethyl propylphosphonate are not publicly
available, the GHS classifications are determined based on standardized and validated
methodologies, primarily those outlined in the OECD Guidelines for the Testing of Chemicals.
These guidelines are internationally recognized and ensure the reliability and consistency of
the data.

The "Causes serious eye irritation” classification is typically determined using the OECD Test
Guideline 405.[1] This test involves the application of a single dose of the substance to the eye
of an experimental animal, with the untreated eye serving as a control.[5] The degree of eye
irritation is evaluated by scoring lesions of the conjunctiva, cornea, and iris at specific intervals.
[3] The duration of the study is sufficient to evaluate the reversibility or irreversibility of the
effects.[3] To minimize animal testing, a weight-of-the-evidence analysis and sequential testing
strategy, including in vitro methods, are recommended before conducting in vivo studies.[1]
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The classification "May damage fertility or the unborn child" is based on reproductive toxicity
studies. The OECD provides several guidelines for this, including the
Reproduction/Developmental Toxicity Screening Test (OECD 421) and the Extended One-
Generation Reproductive Toxicity Study (OECD 443).[6][7] These studies are designed to
provide information on the effects of a chemical on male and female reproductive performance,
including gonadal function, mating behavior, conception, and the development of the offspring.
[6] Typically, the test substance is administered to animals in graduated doses before and
during mating, and for females, throughout pregnancy and lactation.[8][9]

The classification "May cause genetic defects" is determined through mutagenicity testing. The
GHS framework for this hazard class relies on evidence of induced mutations in the germ cells
of organisms.[10] A variety of in vivo and in vitro tests are employed to assess the potential of a
substance to cause genetic damage. These tests can detect gene mutations and chromosomal
aberrations.

GHS Classification Workflow

The following diagram illustrates the general workflow for the GHS classification of a chemical
substance based on its intrinsic hazards.
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Data Collection & Evaluation
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GHS Classification Workflow for a Chemical Substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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